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Compound of Interest

Compound Name: Dimethylcadmium

Cat. No.: B1197958

Abstract: This technical guide provides a comprehensive overview of the physical and chemical
properties of dimethylcadmium (Cd(CHs)z2). It is intended for researchers, scientists, and drug
development professionals who require detailed information on this highly toxic and reactive
organometallic compound. This document summarizes key quantitative data, outlines
experimental protocols for its synthesis, and visually represents its structure and reactivity
through diagrams. Due to its extreme toxicity and pyrophoric nature, handling of
dimethylcadmium requires stringent safety protocols and specialized equipment.

Physical Properties

Dimethylcadmium is a colorless, volatile, and highly toxic liquid with a characteristic foul,
metallic odor.[1][2] It is a linear molecule in the gas phase and in solution.[1][3] The solid state
of dimethylcadmium can exist in two different phases: a high-temperature tetragonal phase
and a low-temperature monoclinic phase.[3]

Table 1: Physical Properties of Dimethylcadmium
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Property Value

Molecular Formula C2HeCd[1]

Molecular Weight 142.48 g/mol [3]
Appearance Colorless liquid[1]

Odor Foul, unpleasant, metallic[1]
Density 1.985 g/mL][1]

Melting Point -4.5 °C (268.6 K)[1]

Boiling Point 106 °C (379 K)[1]

Flash Point -18 °C[4]

Vapor Pressure

28.4 mm Hg @ 20°CJ[4]

Solubility

Reacts violently with water.[1] Soluble in diethyl

ether, benzene, and hexane.[3]

Refractive Index

1.5488[4]

Chemical Properties

Dimethylcadmium is a highly reactive organocadmium compound. Its chemical behavior is

characterized by its pyrophoric nature, sensitivity to air and moisture, and its utility as a reagent

in organic synthesis. It is a weak Lewis acid, capable of forming adducts with Lewis bases like

diethyl ether and 2,2'-bipyridine.[1][5]

Table 2: Chemical and Structural Properties of Dimethylcadmium

© 2025 BenchChem. All rights reserved.

2/7 Tech Support


https://en.wikipedia.org/wiki/Dimethylcadmium
https://grokipedia.com/page/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://en.wikipedia.org/wiki/Dimethylcadmium
https://www.gelest.com/wp-content/uploads/product_msds/OMCD020-msds.pdf
https://www.gelest.com/wp-content/uploads/product_msds/OMCD020-msds.pdf
https://en.wikipedia.org/wiki/Dimethylcadmium
https://grokipedia.com/page/Dimethylcadmium
https://www.gelest.com/wp-content/uploads/product_msds/OMCD020-msds.pdf
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://en.wikipedia.org/wiki/Dimethylcadmium
http://www.lscollege.ac.in/sites/default/files/e-content/Dimethylcadmium_0.pdf
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value/Description

CAS Number 506-82-1[1]

Linear molecule with C-Cd-C bond angle of
180°.[1]

Molecular Structure

C-Cd Bond Length 213 pm[1]

L Pyrophoric (ignites spontaneously in air).[3][4]
Reactivity . .
Reacts violently with water.[1][3]

Decomposes with explosive violence when

Thermal Stabilit
Y heated above 150°C.[6]

Reactivity and Hazards

Dimethylcadmium is an extremely hazardous substance. It is pyrophoric, catching fire
spontaneously upon exposure to air.[4] Its reaction with water is violent and produces
flammable methane gas and toxic cadmium oxide vapors.[3][7] Due to its high vapor pressure,
it poses a significant inhalation risk, and even small amounts can be fatal.[7][8] It is classified
as a carcinogen and a reproductive toxin.[2][7] Upon exposure to air, it can also form explosive
peroxides.[7]

Experimental Protocols
Synthesis of Dimethylcadmium

The most common laboratory synthesis of dimethylcadmium involves the reaction of a
cadmium dihalide, such as cadmium bromide (CdBrz), with a methyl Grignard reagent (e.g.,
methylmagnesium bromide, CHsMgBr) or methyllithium in an anhydrous ethereal solvent under
an inert atmosphere.[3][5]

Reaction: CdBrz + 2 CHsMgBr —» Cd(CHs)2 + 2 MgBrz[5]
Detailed Methodology:

o Apparatus Setup: All glassware must be thoroughly dried to remove any traces of water. The
reaction is typically carried out in a three-necked flask equipped with a mechanical stirrer, a
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dropping funnel, and a condenser connected to a nitrogen or argon gas line to maintain an
inert atmosphere.

o Reagents: Anhydrous diethyl ether is used as the solvent. Cadmium bromide is added to the
flask, followed by the slow, dropwise addition of the methylmagnesium bromide solution from
the dropping funnel.

e Reaction Conditions: The reaction mixture is typically cooled in an ice bath to control the
exothermic reaction. After the addition of the Grignard reagent is complete, the mixture is
allowed to warm to room temperature and stirred for several hours to ensure the reaction
goes to completion.

o Workup and Purification: The resulting mixture contains solid magnesium salts, which are
removed by filtration under an inert atmosphere. The filtrate, containing dimethylcadmium
in diethyl ether, is then subjected to distillation under reduced pressure to isolate the pure
product.[3] Given its thermal instability, distillation is often performed at a lower temperature
(e.g., 40-50°C) under vacuum.[3]

Visualizations

The following diagrams illustrate the molecular structure, a typical synthesis workflow, and the
key reactivity of dimethylcadmium.

Caption: Molecular structure of Dimethylcadmium.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://grokipedia.com/page/Dimethylcadmium
https://grokipedia.com/page/Dimethylcadmium
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/product/b1197958?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1197958?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Synthesis Workflow for Dimethylcadmium
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Caption: Experimental workflow for Dimethylcadmium synthesis.
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Key Reactions of Dimethylcadmium
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Caption: Reactivity of Dimethylcadmium.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Physical and
Chemical Properties of Dimethylcadmium]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1197958#physical-and-chemical-properties-of-
dimethylcadmium]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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